Cas no 1280877-92-0 (Methyl 2-({[(1-cyano-1-cyclopropylethyl)carbamoyl]methyl}amino)-5-methylbenzoate)

• Product Name: Methyl 2-({[(1-cyano-1-cyclopropylethyl)carbamoyl]methyl}amino)-5-methylbenzoate
• CAS No: 1280877-92-0
• MF: C₁₇H₂₁N₃O₃
• MW: 315.366944074631
• CID: 6444756
• PubChem ID: 53508940
• Update Time: 2025-06-08

Methyl 2-({[(1-cyano-1-cyclopropylethyl)carbamoyl]methyl}amino)-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 1280877-92-0
• methyl 2-[[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl]amino]-5-methylbenzoate
• Z739603252
• EN300-26685347
• AKOS034556993
• methyl 2-({[(1-cyano-1-cyclopropylethyl)carbamoyl]methyl}amino)-5-methylbenzoate
• Methyl 2-({[(1-cyano-1-cyclopropylethyl)carbamoyl]methyl}amino)-5-methylbenzoate

• Inchi： 1S/C17H21N3O3/c1-11-4-7-14(13(8-11)16(22)23-3)19-9-15(21)20-17(2,10-18)12-5-6-12/h4,7-8,12,19H,5-6,9H2,1-3H3,(H,20,21)
• InChI Key： YMIYCFYIZUKIQP-UHFFFAOYSA-N
• SMILES： O=C(CNC1C=CC(C)=CC=1C(=O)OC)NC(C#N)(C)C1CC1

Computed Properties

• Exact Mass: 315.15829154g/mol
• Monoisotopic Mass: 315.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 91.2Ų

Additional information on Methyl 2-({[(1-cyano-1-cyclopropylethyl)carbamoyl]methyl}amino)-5-methylbenzoate

Methyl 2-({[(1-cyano-1-cyclopropylethyl)carbamoyl]methyl}amino)-5-methylbenzoate: A Comprehensive Overview

Methyl 2-({[(1-cyano-1-cyclopropylethyl)carbamoyl]methyl}amino)-5-methylbenzoate (CAS No. 1280877-92-0) is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound, characterized by its intricate molecular architecture, has been the subject of extensive research due to its potential applications in drug development, agrochemicals, and advanced materials. The compound's name reflects its structural components: a methyl group attached to a benzoate ring, which is further substituted with an amino group linked to a carbamoyl-containing chain.

The synthesis of Methyl 2-({[(1-cyano-1-cyclopropylethyl)carbamoyl]methyl}amino)-5-methylbenzoate involves multi-step organic reactions, including nucleophilic substitutions, condensations, and esterifications. Recent advancements in asymmetric synthesis and catalytic methods have enabled the production of this compound with high purity and efficiency. Researchers have also explored green chemistry approaches to minimize environmental impact during its synthesis.

One of the most promising applications of this compound lies in its potential as a bioactive agent. Studies have shown that Methyl 2-({[(1-cyano-1-cyclopropylethyl)carbamoyl]methyl}amino)-5-methylbenzoate exhibits selective binding to certain protein targets, making it a candidate for drug discovery programs targeting diseases such as cancer and neurodegenerative disorders. Its ability to modulate enzyme activity and influence cellular signaling pathways has been validated through in vitro and in vivo experiments.

In the field of materials science, this compound has been investigated for its role in the development of advanced polymers and coatings. Its unique chemical structure allows for tailored properties such as enhanced thermal stability, mechanical strength, and resistance to UV degradation. Recent research has focused on incorporating this compound into nanocomposites, where it serves as a functional additive to improve material performance.

The environmental impact of Methyl 2-({[(1-cyano-1-cyclopropylethyl)carbamoyl]methyl}amino)-5-methylbenzoate has also been a topic of interest. Studies have demonstrated that it undergoes efficient biodegradation under specific conditions, reducing its ecological footprint. This property is particularly valuable for applications in sustainable agriculture and eco-friendly industrial processes.

Looking ahead, the development of novel synthetic routes and the exploration of new application areas will continue to shape the future of Methyl 2-({[(1-cyano-1-cyclopropylethyl)carbamoyl]methyl}amino)-5-methylbenzoate. Collaborative efforts between academia and industry are expected to accelerate its transition from laboratory research to commercial production. As technology advances, this compound is poised to play an increasingly important role in addressing global challenges in health, energy, and sustainability.